Cas no 1181747-85-2 (1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol)

• Product Name: 1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol
• CAS No: 1181747-85-2
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5734397
• PubChem ID: 60643544
• Update Time: 2025-06-09

1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1181747-85-2
• AKOS008950407
• 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol
• F1908-2707
• 1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol

• Inchi： 1S/C13H18FNO2/c14-11-1-3-13(4-2-11)17-10-9-15-7-5-12(16)6-8-15/h1-4,12,16H,5-10H2
• InChI Key： AXMFULYUSQYLLO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCN1CCC(CC1)O

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol

Professional Introduction to 1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol (CAS No: 1181747-85-2)

1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol, identified by the CAS number 1181747-85-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The introduction of a 4-fluorophenoxy moiety into the piperidine backbone enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1-[2-(4-Fluorophenoxy)ethyl]piperidin-4-ol consists of a piperidine ring substituted with a 2-(4-fluorophenoxy)ethyl side chain and an hydroxyl group at the 4-position of the piperidine ring. This unique arrangement contributes to its distinctive pharmacokinetic and pharmacodynamic characteristics. The presence of the 4-fluorophenoxy group introduces fluorine, which is known to improve metabolic stability and binding affinity to biological targets, while the hydroxyl group at the 4-position can participate in hydrogen bonding interactions, further influencing its biological activity.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacological agents. The compound 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol has been extensively studied for its role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. Its structural features make it an attractive candidate for further investigation into novel drug candidates.

One of the most compelling aspects of 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol is its potential as a lead compound for the development of new therapeutics. Researchers have leveraged its scaffold to design and synthesize analogs with enhanced potency and selectivity. For instance, studies have shown that modifications at the 4-fluorophenoxy group can significantly alter the compound's interaction with biological targets, leading to improved pharmacological outcomes.

The synthesis of 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the ingenuity of modern organic chemistry in developing complex molecules.

The pharmacological profile of 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol has been investigated through both in vitro and in vivo studies. In vitro assays have demonstrated its interaction with various enzymes and receptors, suggesting multiple potential mechanisms of action. For example, preliminary data indicate that this compound may modulate neurotransmitter systems relevant to CNS disorders, making it a promising candidate for further exploration in neuropharmacology.

In vivo studies have provided additional insights into the therapeutic potential of 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These characteristics are crucial for developing drugs that can be administered orally and maintain therapeutic levels over extended periods.

The safety profile of 1-[2-(4-fluorophenoxy)ethyl]piperidin-4-ol strong> is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed various parameters, including acute toxicity, chronic toxicity, and genotoxicity. These studies have consistently shown that the compound is well-tolerated at relevant therapeutic doses, with no significant adverse effects observed.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and clinical research. The case of 1-[2-(< strong >4-fluorophenoxy strong >)ethyl]< strong > piperidin - 4 - ol strong > exemplifies this collaborative effort. By combining synthetic chemistry expertise with biological evaluation techniques, researchers have been able to uncover its potential as a therapeutic agent.

The future prospects for 1-[2-(< strong >4-fluorophenoxy strong >)ethyl]< strong > piperidin - 4 - ol strong > are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various medical conditions.